4-(4-fluorobenzyl)-3-isopropyl-1-(propoxyacetyl)-1,4-diazepan-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1-(2-propoxyacetyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C20H29FN2O3/c1-4-11-26-14-20(25)22-10-9-19(24)23(18(13-22)15(2)3)12-16-5-7-17(21)8-6-16/h5-8,15,18H,4,9-14H2,1-3H3
• InChI Key: LCOCJOGWHJKYBK-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC(=O)N1CCC(=O)N(C(C1)C(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C20H29FN2O3
• Molecular Weight: 364.5 g/mol

Description

4-(4-fluorobenzyl)-3-isopropyl-1-(propoxyacetyl)-1,4-diazepan-5-one is a chemical compound that belongs to the class of diazepanes. It is also known as Ro 15-4513 or flumazenil. Flumazenil is a selective antagonist of the benzodiazepine receptor and is used as an antidote for benzodiazepine overdose.

Mechanism of Action

Flumazenil is a selective antagonist of the benzodiazepine receptor. It binds to the receptor site and blocks the activity of benzodiazepines. Benzodiazepines are known to enhance the activity of the neurotransmitter gamma-aminobutyric acid (GABA) by binding to specific sites on the GABA-A receptor. Flumazenil reverses the effects of benzodiazepines by competing with them for binding sites on the GABA-A receptor.
Biochemical and physiological effects:
Flumazenil has a number of biochemical and physiological effects. It reverses the sedative, hypnotic, and anticonvulsant effects of benzodiazepines. It also reverses the amnesic effects of benzodiazepines, making it useful in the treatment of benzodiazepine overdose. Flumazenil has been shown to increase REM sleep and decrease slow-wave sleep in humans.

Advantages and Limitations for Lab Experiments

One advantage of using flumazenil in lab experiments is its selectivity for the benzodiazepine receptor. It allows researchers to study the effects of benzodiazepines on the GABA-A receptor without interference from other neurotransmitters. However, one limitation of using flumazenil is its short half-life, which makes it difficult to maintain a steady concentration in the body over a long period of time.

Future Directions

There are several future directions for research on flumazenil. One area of interest is the role of benzodiazepines in the treatment of anxiety disorders. Flumazenil could be used to investigate the effects of benzodiazepines on anxiety and to develop new treatments for anxiety disorders. Another area of interest is the development of new benzodiazepine receptor antagonists with longer half-lives and improved selectivity. These compounds could be used to study the role of benzodiazepines in various physiological processes and to develop new treatments for benzodiazepine overdose.

Synthesis Methods

The synthesis of flumazenil involves the reaction of 4-fluorobenzyl chloride with 3-isopropyl-1-propylcarbamoyl-4-methyl-4-piperidinol in the presence of sodium hydride to obtain 4-(4-fluorobenzyl)-3-isopropyl-1-(propoxyacetyl)-1,4-diazepan-5-one. The compound is purified by recrystallization to obtain a white crystalline powder.

Scientific Research Applications

Flumazenil is widely used in scientific research to study the benzodiazepine receptor. It is used to investigate the pharmacological effects of benzodiazepines, their mechanism of action, and their role in various physiological processes. Flumazenil is also used to study the effects of benzodiazepines on the central nervous system, including their effects on sleep, anxiety, and memory.